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Compound of Interest

Compound Name: 5,5-dimethylpiperidine-2,4-dione

Cat. No.: B6262251

An In-depth Technical Guide to 5,5-dimethylpiperidine-2,4-dione

This technical guide provides a comprehensive overview of 5,5-dimethylpiperidine-2,4-dione,
tailored for researchers, scientists, and professionals in drug development. While a specific
CAS number for this compound is not readily available in major chemical databases as of late
2025, this document outlines its chemical identifiers, a proposed synthetic pathway, and

detailed experimental protocols based on established chemical principles for related
compounds.

Chemical Identifiers

Below is a table summarizing the key chemical identifiers for 5,5-dimethylpiperidine-2,4-
dione, derived from its chemical structure.
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Identifier Value

IUPAC Name 5,5-dimethylpiperidine-2,4-dione

Molecular Formula C7H11NO:2

Molecular Weight 141.17 g/mol

SMILES CC1(C)CC(=O)NC(=0)C1

nchi INChl=1S/C7H11NO2/c1-7(2)4-5(9)8-6(10)3-
7/h3-4H2,1-2H3,(H,8,9)

InChlKey DEPCULBMHFQAOA-UHFFFAOYSA-N

CAS Number Not Assigned

Proposed Synthesis

The synthesis of 5,5-dimethylpiperidine-2,4-dione can be conceptually approached through a
Dieckmann cyclization of a diester precursor. This method is a well-established intramolecular
condensation reaction for forming cyclic 3-keto esters and is widely used in the synthesis of
various piperidine-2,4-dione derivatives. The proposed synthetic workflow is outlined below.

Logical Relationship of the Synthetic Pathway
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Dimethyl malonate 2-Bromo-2-methylpropane

Alkylation

Diethyl 3,3-dimethylpentanedioate

urtius Rearrangement

Ethyl 3-amino-4,4-dimethylpentanoate

-Alkylation

Ethyl 3-(2-ethoxy-2-oxoethylamino)-4,4-dimethylpentanoate

ieckmann Cyclization

5,5-dimethylpiperidine-2,4-dione

Precursor Synthesis Cyclization and Final Product Formation

.Alkylauun of __ o Curtius Rearrangement —# N-Alkylation —# Dieckmann Cyclization —#- Hydrolysis & Decarboxylation —# Purification
Dimethyl Malonate
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« To cite this document: BenchChem. [5,5-dimethylpiperidine-2,4-dione CAS number and
chemical identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6262251#5-5-dimethylpiperidine-2-4-dione-cas-
number-and-chemical-identifiers]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6262251?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6262251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

